Cas no 1036760-03-8 ([3-(1-hydroxyethyl)phenyl]boronic acid)

[3-(1-hydroxyethyl)phenyl]boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The presence of the hydroxyl group adjacent to the boronic acid functionality enhances its stability and reactivity, making it particularly valuable in pharmaceutical and materials science applications. This compound exhibits good solubility in common organic solvents, facilitating its use in homogeneous reaction conditions. Its structural features allow for selective functionalization, enabling the synthesis of complex aromatic frameworks. The product is typically characterized by high purity and consistent performance, ensuring reliable results in demanding synthetic workflows.
[3-(1-hydroxyethyl)phenyl]boronic acid structure
1036760-03-8 structure
Product Name:[3-(1-hydroxyethyl)phenyl]boronic acid
CAS No:1036760-03-8
MF:C8H11BO3
MW:165.982142686844
MDL:MFCD04112541
CID:857491
PubChem ID:46739354
Update Time:2025-10-13

[3-(1-hydroxyethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-(1-Hydroxyethyl)phenyl)boronic acid
    • 3-(1-Hydroxyethyl)phenylboronic acid
    • AG-D-14841
    • AM90010
    • ANW-14956
    • CTK4A2311
    • SureCN1812495
    • Boronic acid, B-[3-(1-hydroxyethyl)phenyl]-
    • [3-(1-hydroxyethyl)phenyl]boronic acid
    • FCH922613
    • SY110405
    • OR350193
    • ST2407949
    • AX8231589
    • Z6686
    • DTXSID20674964
    • CS-0029537
    • SCHEMBL1812495
    • DB-100832
    • EN300-363218
    • MFCD04112541
    • (3-(1-HYDROXYETHYL)PHENYL)BORONICACID
    • DS-17996
    • 1036760-03-8
    • AKOS006344772
    • MDL: MFCD04112541
    • Inchi: 1S/C8H11BO3/c1-6(10)7-3-2-4-8(5-7)9(11)12/h2-6,10-12H,1H3
    • InChI Key: HMEWBULOTJOSEI-UHFFFAOYSA-N
    • SMILES: OC(C)C1C=CC=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 165.08373
  • Monoisotopic Mass: 166.0801244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7

Experimental Properties

  • Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 98.2 ºC (tetrahydrofuran )
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 60.69

[3-(1-hydroxyethyl)phenyl]boronic acid Pricemore >>

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